Cas no 774593-72-5 (Cyclopent[b]indol-3(2H)-one,1,4-dihydro-5-methyl-, oxime)

• Product Name: Cyclopent[b]indol-3(2H)-one,1,4-dihydro-5-methyl-, oxime
• CAS No: 774593-72-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 552527
• Update Time: 2024-01-30

Cyclopent[b]indol-3(2H)-one,1,4-dihydro-5-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

• Cyclopent[b]indol-3(2H)-one,1,4-dihydro-5-methyl-, oxime
• Cyclopent[b]indol-3(2H)-one, 1,4-dihydro-5-methyl-, oxime (9CI)

• Inchi： 1S/C12H12N2O/c1-7-3-2-4-8-9-5-6-10(14-15)12(9)13-11(7)8/h2-4,13,15H,5-6H2,1H3/b14-10+
• InChI Key： HNTYOEXNHIYTRI-GXDHUFHOSA-N
• SMILES： N1C2=C(C=CC=C2C)C2CC/C(=N\O)/C1=2

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.6A^2

Experimental Properties

• PSA: 48.38